Cas no 2138539-97-4 (3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid)

3-(6-Chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique substitution pattern, which imparts distinct chemical and physical properties. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and difluoro substitutions on the phenyl ring contribute to its reactivity in cross-coupling and nucleophilic substitution reactions. This compound’s structural features also suggest potential utility in the development of bioactive molecules, particularly where electron-withdrawing groups are required to modulate electronic or steric effects. Its well-defined purity and stability further support its use in precision applications.
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid structure
2138539-97-4 structure
Product Name:3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid
CAS No:2138539-97-4
MF:C9H5ClF4O2
MW:256.581415891647
CID:6402342
PubChem ID:165497159
Update Time:2025-05-26

3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid
    • 2138539-97-4
    • EN300-1139641
    • Inchi: 1S/C9H5ClF4O2/c10-5-1-2-6(11)7(12)4(5)3-9(13,14)8(15)16/h1-2H,3H2,(H,15,16)
    • InChI Key: RYRSAXPCEUCAQR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1CC(C(=O)O)(F)F)F)F

Computed Properties

  • Exact Mass: 255.9914197g/mol
  • Monoisotopic Mass: 255.9914197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid Pricemore >>

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Additional information on 3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-(6-Chloro-2,3-difluorophenyl)-2,2-difluoropropanoic Acid (CAS: 2138539-97-4)

3-(6-Chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid (CAS: 2138539-97-4) is a fluorinated organic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorophenyl and difluoropropanoic acid moieties, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

One of the most significant advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. Researchers have reported that the difluorophenyl group enhances the compound's binding affinity to target proteins, while the difluoropropanoic acid moiety contributes to its metabolic stability. These properties make it a valuable scaffold for the design of next-generation drugs, particularly in areas such as oncology, inflammation, and infectious diseases.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficient synthesis of 3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid using a multi-step process involving palladium-catalyzed cross-coupling reactions. The study highlighted the compound's high yield and purity, which are critical for its use in pharmaceutical applications. Additionally, the researchers explored its potential as a precursor for the development of protease inhibitors, showing promising in vitro activity against a range of viral and bacterial proteases.

Another area of interest is the compound's role in modulating inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated the anti-inflammatory effects of derivatives of 3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid. The results indicated that these derivatives could significantly reduce the production of pro-inflammatory cytokines in cell-based assays, suggesting their potential as therapeutics for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. However, the growing body of evidence supporting its biological activity and synthetic versatility underscores its potential as a cornerstone in the development of new chemical entities. As research continues, 3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid is poised to play a pivotal role in advancing the frontiers of chemical biology and drug discovery.

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